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Application Notes: Chromium(III) Fluoride Hydrate

Introduction and Chemical Profile

Chromium(III) fluoride (CrF₃) exists in both anhydrous and hydrated forms, with the anhydrous form being

a green crystalline solid and hydrates like the trihydrate [Cr(H₂O)₆]F₃ (violet) and hexahydrate being

soluble in water [1] [2]. The compound sublimes at a high temperature of 1100–1200 °C [1] [2]. The table

below summarizes its key properties.

Table 1: Fundamental Properties of Chromium(III) Fluoride

Property Anhydrous CrF₃ Hydrated Forms (e.g., Trihydrate)

Chemical Formula CrF₃ [Cr(H₂O)₆]F₃ (example for hexahydrate)

Appearance Green crystalline solid [1] [2] Violet (hexahydrate) or green
(trihydrate) solid [1] [2]

Molar Mass 108.99 g/mol [1] 163.04 g/mol (trihydrate) [1]

Density 3.8 g/cm³ [1] 2.2 g/cm³ (trihydrate) [1]
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Property Anhydrous CrF₃ Hydrated Forms (e.g., Trihydrate)

Melting Point Sublimes at 1100-1200 °C [1] [2] >1000 °C (for tetrahydrate) [3]

Solubility in Water Negligible [1] [2] Sparingly to soluble [1] [2]

Solubility in Other
Solvents

Insoluble in alcohols; soluble in
HF, HCl [1] [2]

Information Limited

Applications in Textiles

Chromium(III) fluoride is used as a mordant in textile dyeing [1] [2] [4]. A mordant is a substance that fixes

dyes to fibers, forming an insoluble coordination complex to improve color fastness and brightness. CrF₃ is

particularly suitable for dyeing wool and other protein-based fibers.

Corrosion Inhibition

Chromium(III) fluoride functions as a corrosion inhibitor [1] [2] [4]. Its protective mechanism involves the

formation of a passive layer on metal surfaces. Trivalent chromium (Cr(III)) from the inhibitor can hydrolyze

and co-precipitate with other compounds on the metal surface, forming a mixed oxide/hydroxide layer that

acts as a barrier against corrosive agents [5].

This application is part of a major industry shift away from highly toxic and carcinogenic hexavalent

chromium (Cr(VI)) systems [5]. While Cr(VI) has superior self-healing properties, Cr(III) compounds offer

a more environmentally acceptable alternative for developing protective coatings.

Experimental Protocols

Protocol 1: Synthesis of Chromium(III) Fluoride Hydrate

This protocol is adapted from a common industrial production method [1].

Objective: To synthesize hydrated chromium(III) fluoride from chromium(III) oxide.
Reagents: Chromium(III) oxide (Cr₂O₃), 50% Hydrofluoric Acid (HF), Deionized Water.
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Hazard Controls: Perform all HF handling in a certified fume hood using appropriate personal

protective equipment (PPE) including acid-resistant gloves and face shield. Have calcium gluconate
gel readily available.

Procedure:
In a fume hood, add 10 g of Cr₂O₃ to a 250 mL Teflon-lined or plastic beaker.

Slowly add 50 mL of aqueous 50% HF while stirring with a plastic rod. The reaction is
exothermic.

Carefully add 100 mL of deionized water to the mixture.
Heat the mixture with constant stirring at 60-80°C for 2 hours.

Allow the product to cool and crystallize.
Filter the resulting violet or green crystalline solid using a vacuum filtration setup with a sintered

glass funnel.
Wash the solid with cold deionized water and dry it in a desiccator.

Reaction Equation: Cr₂O₃ + 6 HF + 9 H₂O → 2 [Cr(H₂O)₆]F₃ [1]

The workflow for this synthesis is outlined below:
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Start Synthesis Protocol

Add Cr₂O₃ to Teflon Beaker

Slowly Add 50% HF
(Stir in Fume Hood)

Add Deionized Water

Heat at 60-80°C
for 2 Hours

Cool and Crystallize

Filter and Wash Solid

Dry in Desiccator

Hydrated CrF₃ Product

Click to download full resolution via product page
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Protocol 2: Formulating a Corrosion Inhibitive Coating

This protocol describes a general approach for creating a coating with active corrosion inhibition properties

[5].

Objective: To incorporate Chromium(III) Fluoride into a coating matrix for application on a metal
substrate like magnesium alloy.

Reagents: Chromium(III) Fluoride (anhydrous or hydrate), suitable coating matrix/resin, solvent,
magnesium alloy coupon.

Hazard Controls: Use PPE and handle all chemicals per SDS.
Procedure:

Coating Formulation: Disperse a precise weight percentage of finely ground CrF₃ into the
liquid coating matrix. A typical starting concentration is 0.5-2.0% by weight.

Substrate Preparation: Sequentially abrade the magnesium alloy coupon with SiC paper,
degrease with ethanol, and dry thoroughly.

Coating Application: Apply the formulated coating using a draw-down bar or spin coater to
achieve a uniform, thin film.

Curing: Allow the coating to cure according to the resin manufacturer's specifications.
Performance Evaluation: Evaluate corrosion resistance via Electrochemical Impedance

Spectroscopy and salt spray testing per ASTM B117.

The workflow for this evaluation is as follows:
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Start Coating Protocol

Disperse CrF₃ into
Coating Matrix

Prepare Metal Substrate
(Abrade, Degrease, Dry)

Apply Coating
(e.g., Draw-down Bar)

Cure Coating

Evaluate Performance
(EIS, Salt Spray Test)

Corrosion Performance Data

Click to download full resolution via product page

Safety and Handling

Chromium(III) fluoride requires careful handling as it is corrosive and can react with water to form small

amounts of hydrofluoric acid (HF) [6].

Hazard Classification: Class 8 Corrosive substance; UN 1756 [2] [6].
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Personal Protective Equipment (PPE): Wear chemical protective clothing, safety goggles, and

gloves. In spill scenarios, wear positive pressure self-contained breathing apparatus [6].
Handling Precautions: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale dust. Use

only in a well-ventilated area or fume hood.
First Aid: In case of contact, immediately flush skin or eyes with running water for at least 30 minutes

and seek medical attention [6].
Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.

Conclusion

Chromium(III) fluoride hydrate serves as a functional chemical in specialized textile and corrosion

protection applications. The provided notes and protocols offer a foundational framework for research and

development. Future work should focus on optimizing inhibitor loading in coatings, quantifying self-healing

performance, and conducting comprehensive toxicological studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b1492756#chromium-fluoride-hydrate-applications-textiles-

corrosion-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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